6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone

• IUPAC Name: 6-chloro-1-methyl-4-phenyl-3,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C15H13ClN2O/c1-18-13-8-7-11(16)9-12(13)14(17-15(18)19)10-5-3-2-4-6-10/h2-9,14H,1H3,(H,17,19)
• InChI Key: RUWFNDLURNRNAE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C(NC1=O)C3=CC=CC=C3
• Molecular Formula: C15H13ClN2O
• DSSTOX Substance ID: DTXSID001191127
• Molecular Weight: 272.73 g/mol
• CAS RN: 26772-95-2

Description

6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone, also known as CL-1, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which plays a crucial role in the regulation of neuronal excitability. 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has been shown to enhance the binding of GABA to the receptor, leading to an increase in inhibitory neurotransmission.
Biochemical and physiological effects:
6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has been shown to reduce anxiety-like behavior in animal models of anxiety. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, it has been extensively studied in animal models, making it a well-characterized compound. However, 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in animal models. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand its mechanism of action and to investigate its potential use in other therapeutic areas such as pain management and anxiety disorders. Finally, the development of more water-soluble derivatives of 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone could improve its effectiveness in animal models.

Scientific Research Applications

6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has been extensively studied for its potential use as a therapeutic agent. It has been shown to have anti-inflammatory, analgesic, and anxiolytic properties in animal models. Additionally, 6-chloro-1-methyl-4-phenyl-3,4-dihydro-2(1H)-quinazolinone has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.